Cas no 2171683-70-6 (2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171683-70-6
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 5935893
• PubChem ID: 165525549
• Update Time: 2025-06-15

2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• 2171683-70-6
• EN300-1495097
• 2-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid

• Inchi： 1S/C26H23BrN2O5/c1-2-22(25(31)32)28-24(30)15-11-12-23(21(27)13-15)29-26(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20,22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： VSFRDBOSHYUEAB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(=O)O)CC)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Introduction to 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic Acid (CAS No. 2171683-70-6)

2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, identified by its CAS number 2171683-70-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is characterized by its complex arrangement of functional groups, including a brominated phenyl ring, an amino group conjugated with a fluorenylmethoxycarbonyl moiety, and a formamido linkage. These structural features contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological purposes.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of multiple pharmacophores in 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid makes it a versatile scaffold for drug design. Specifically, the brominated phenyl ring can serve as a docking site for target proteins, while the fluorenylmethoxycarbonyl group enhances the compound's solubility and stability, facilitating its use in biochemical assays.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in disease mechanisms. For instance, studies have shown that analogs containing similar structural motifs can inhibit kinases and other enzymes implicated in cancer progression. The amino group in 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid can form hydrogen bonds with hydrophilic residues in protein targets, thereby enhancing binding affinity. This feature is particularly relevant for designing small-molecule inhibitors that require precise interactions with biological macromolecules.

The formamido group in the compound's structure also plays a crucial role in its pharmacological activity. Formamides are known to exhibit diverse biological effects, including anti-inflammatory and analgesic properties. By incorporating this moiety into the molecular framework, researchers aim to leverage its known bioactivities while exploring new therapeutic possibilities. The combination of these functional groups makes 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid a promising candidate for further investigation.

Recent advancements in computational chemistry and drug discovery technologies have enabled more efficient screening of potential drug candidates. Virtual screening methods, such as molecular docking and pharmacophore modeling, have been instrumental in identifying compounds like 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid that exhibit high binding affinity to target proteins. These computational approaches complement experimental studies by providing rapid and cost-effective means of evaluating molecular interactions.

In vitro studies have begun to unravel the mechanistic aspects of 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid. Initial experiments suggest that the compound can modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular signaling pathways. By inhibiting or activating these enzymes, the compound may exert therapeutic effects on diseases associated with aberrant signaling.

The synthesis of 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires multi-step synthetic routes that often involve advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies. However, these synthetic challenges also provide opportunities for innovation in organic chemistry methodologies.

The fluorenylmethoxycarbonyl (Fmoc) group in the compound's name is particularly noteworthy due to its role in protecting amino groups during peptide synthesis. While this group is commonly used in peptide chemistry, its incorporation into small-molecule drug candidates like 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid highlights the growing intersection between peptide-based therapeutics and small-molecule drug discovery. This trend reflects the broader recognition that hybrid molecules combining features from different chemical classes can yield novel pharmacological entities with enhanced properties.

The brominated phenyl ring is another key structural feature that influences the compound's behavior. Bromine atoms are frequently introduced into drug candidates due to their ability to enhance binding affinity through halogen bonding interactions. In addition, brominated compounds often exhibit improved metabolic stability and bioavailability, making them attractive for clinical development. The presence of this moiety in 2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid suggests that it may possess these advantageous properties.

Ongoing research aims to optimize the pharmacological profile of 2-{3-bromo-4-({(9H-fluoren-9-yli m m methoxyc arb on y l }a min o )ph en y lform am id o }bu tano ic ac id. This includes modifying substituents on the phenyl rings to improve solubility, reduce toxicity, and enhance target specificity. Such modifications are essential for translating preclinical findings into effective clinical therapies.

The formamido linkage in the compound's structure also offers opportunities for further functionalization. By introducing additional substituents or altering the connectivity of atoms within this moiety, researchers can explore new chemical space and uncover novel biological activities. This flexibility makes 2-{3-bromo -4 - ( { ( 9 H -flu o re n - 9 - y l ) m e tho x y c arb on y l }a min o )ph en y lfor m am id o }bu tano ic ac id a valuable scaffold for medicinal chemistry investigations.

In conclusion, 2-{3-bromo -4 - ( { ( 9 H -flu o re n - 9 - y l ) m e tho x y c arb on y l }a min o )ph en y lfor m am id o }bu tano ic ac id (CAS No. 2171683 -70 -6) represents a significant advancement in pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover its potential applications, this compound is poised to play an important role in future medical treatments.